Cas no 1523571-96-1 (2-Oxa-5-azaspiro[3.5]nonane hemioxalate)

• Product Name: 2-Oxa-5-azaspiro[3.5]nonane hemioxalate
• CAS No: 1523571-96-1
• MF: C₁₆H₂₈N₂O₆
• MW: 344.403325080872
• MDL: MFCD27988001
• CID: 4672634
• PubChem ID: 91663912
• Update Time: 2025-06-08

2-Oxa-5-azaspiro[3.5]nonane hemioxalate Chemical and Physical Properties

Names and Identifiers

• 2-OXA-5-AZASPIRO[3.5]NONANE HEMIOXALATE
• 2-Oxa-5-azaspiro[3,5]nonane oxalate
• 2-Oxa-5-azaspiro[3.5]nonane oxalate(2:1)
• PB31082
• bis(2-oxa-5-azaspiro[3.5]nonane) oxalate
• 1523571-96-1
• 2-Oxa-5-azaspiro[3.5]nonaneoxalate(2:1)
• CS-0185450
• SY319284
• BIS(2-OXA-5-AZASPIRO[3.5]NONANE); OXALIC ACID
• AS-34428
• 2-OXA-5-AZASPIRO[3,5]NONANE HEMIOXALATE
• AKOS027323123
• 2-Oxa-5-azaspiro[3.5]nonane hemioxalate

• MDL： MFCD27988001
• Inchi： 1S/2C7H13NO.C2H2O4/c2*1-2-4-8-7(3-1)5-9-6-7;3-1(4)2(5)6/h2*8H,1-6H2;(H,3,4)(H,5,6)
• InChI Key： XYVURJQUUXMNLV-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CCCCN2.O1CC2(C1)CCCCN2.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 344.19473662g/mol
• Monoisotopic Mass: 344.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-Oxa-5-azaspiro[3.5]nonane hemioxalate

Professional Introduction to Compound with CAS No. 1523571-96-1 and Product Name: 2-Oxa-5-azaspiro[3.5]nonane hemioxalate

The compound identified by the CAS number 1523571-96-1 and the product named 2-Oxa-5-azaspiro[3.5]nonane hemioxalate represents a significant advancement in the field of medicinal chemistry and pharmacology. This spirocyclic structure, characterized by its unique oxazine and azaspiro framework, has garnered considerable attention due to its potential biological activities and structural novelty. The compound’s hemioxalate derivative further enhances its chemical properties, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of spirocyclic compounds in developing novel pharmacophores. The 2-Oxa-5-azaspiro[3.5]nonane hemioxalate structure combines two heterocyclic moieties—a five-membered oxygen-containing ring (oxazine) and a seven-membered nitrogen-containing ring—within a spirocyclic arrangement. This configuration imparts unique steric and electronic properties that can be exploited for designing molecules with enhanced binding affinity and selectivity towards biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The spirocyclic core provides rigidity, which can stabilize interactions with biological targets, while the presence of both oxygen and nitrogen atoms allows for diverse functionalization strategies. These features make 2-Oxa-5-azaspiro[3.5]nonane hemioxalate a versatile building block for synthesizing analogs with tailored pharmacological properties.

In the context of medicinal chemistry, spirocyclic compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The oxazine ring, in particular, has been identified as a key pharmacophore in several bioactive molecules due to its ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. The incorporation of an azaspiro moiety further enhances the compound’s potential by introducing additional hydrogen bonding sites and steric constraints that can modulate binding affinity.

The hemioxalate derivative of 2-Oxa-5-azaspiro[3.5]nonane adds another layer of complexity to its chemical profile. Hemioxalates are known for their ability to form stable complexes with metal ions, which can be leveraged for developing metal-based therapeutics or as probes in biochemical assays. Additionally, the presence of two carboxylate groups provides opportunities for further derivatization, enabling the synthesis of prodrugs or conjugates with improved solubility or targeted delivery properties.

Recent studies have also explored the synthetic pathways for constructing 2-Oxa-5-azaspiro[3.5]nonane hemioxalate and its derivatives. Advances in transition metal-catalyzed reactions have enabled more efficient and selective synthesis of spirocyclic compounds, reducing the reliance on traditional multi-step approaches. These methodologies have not only improved yield but also allowed for greater functional diversity, opening up new avenues for drug discovery.

The biological activity of 2-Oxa-5-azaspiro[3.5]nonane hemioxalate has been preliminarily evaluated in several in vitro assays. Initial results suggest that the compound exhibits moderate activity against certain enzymatic targets, making it a potential lead compound for further optimization. The structural features responsible for this activity are being investigated through computational modeling and experimental mutagenesis studies to better understand the molecular interactions involved.

In conclusion, 2-Oxa-5-azaspiro[3.5]nonane hemioxalate represents a fascinating example of how structural innovation can lead to novel bioactive molecules. Its unique spirocyclic framework combined with functional groups such as oxazine and azaspiro moieties provides a rich scaffold for drug development. The compound’s potential as a lead molecule is further enhanced by its hemioxalate derivative, which offers additional opportunities for chemical modification and therapeutic application.